Cas no 1040671-70-2 (N-{4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl}-2,5-difluorobenzene-1-sulfonamide)

• Product Name: N-{4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl}-2,5-difluorobenzene-1-sulfonamide
• CAS No: 1040671-70-2
• MF: C₂₂H₂₂F₂N₄O₂S
• MW: 444.497490406036
• CID: 6348915
• PubChem ID: 27370349
• Update Time: 2025-05-30

N-{4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl}-2,5-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl}-2,5-difluorobenzene-1-sulfonamide
• 1040671-70-2
• N-(4-(6-(azepan-1-yl)pyridazin-3-yl)phenyl)-2,5-difluorobenzenesulfonamide
• AKOS004998156
• N-[4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl]-2,5-difluorobenzenesulfonamide
• F2588-0365
• N-[4-(6-azepan-1-ylpyridazin-3-yl)phenyl]-2,5-difluorobenzenesulfonamide

• Inchi： 1S/C22H22F2N4O2S/c23-17-7-10-19(24)21(15-17)31(29,30)27-18-8-5-16(6-9-18)20-11-12-22(26-25-20)28-13-3-1-2-4-14-28/h5-12,15,27H,1-4,13-14H2
• InChI Key： MVCUIOQDDUOONT-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1F)F)(NC1C=CC(=CC=1)C1=CC=C(N=N1)N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 444.14315345g/mol
• Monoisotopic Mass: 444.14315345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.6Ų

Additional information on N-{4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl}-2,5-difluorobenzene-1-sulfonamide

N-{4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl}-2,5-difluorobenzene-1-sulfonamide (CAS No. 1040671-70-2): A Comprehensive Overview

N-{4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl}-2,5-difluorobenzene-1-sulfonamide (CAS No. 1040671-70-2) is a sophisticated compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its chemical name, is a sulfonamide derivative with a complex structure that includes a pyridazine ring and an azepane moiety. The unique combination of these functional groups endows the molecule with a range of biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of N-{4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl}-2,5-difluorobenzene-1-sulfonamide is characterized by its aromatic sulfonamide group, which is known for its ability to form hydrogen bonds and interact with biological targets. The presence of the pyridazine ring and the azepane moiety further enhances its pharmacological properties by providing additional points of interaction and modulating its conformational flexibility. These structural features contribute to the compound's high potency and selectivity, which are crucial for its therapeutic efficacy.

Recent studies have highlighted the potential of N-{4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl}-2,5-difluorobenzene-1-sulfonamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of signaling pathways involved in inflammation, making it a valuable candidate for further development.

Beyond its anti-inflammatory properties, N-{4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl}-2,5-difluorobenzene-1-sulfonamide has also shown promise in the field of oncology. Preclinical studies have indicated that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, a study published in Cancer Research found that the compound effectively inhibited the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This selective inhibition suggests that N-{4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl}-2,5-difluorobenzene-1-sulfonamide could be developed into a targeted therapy for cancer patients.

The pharmacokinetic profile of N-{4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl}-2,5-difluorobenzene-1-sulfonamide has also been extensively studied to ensure its suitability for clinical use. In vitro and in vivo experiments have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential for maintaining therapeutic concentrations over an extended period. Additionally, the compound has demonstrated low toxicity in preclinical models, further supporting its potential as a safe and effective therapeutic agent.

The safety profile of N-{4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl}-2,5-difluorobenzene-1-sulfonamide has been evaluated through comprehensive toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile is crucial for advancing the compound into clinical trials and ultimately into clinical practice.

In conclusion, N-{4-[6-(azepan-1-y l)pyridazin -3-y l]pheny l}-2 ,5-d if luoro benzene -1-s ulfonam ide (CAS No. 1040671 -70 -2) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further development in areas such as inflammation and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for its future use as a valuable therapeutic agent.